Cas no 651744-38-6 (2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate
• CAS No: 651744-38-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 829945
• PubChem ID: 45790196
• Update Time: 2025-10-19

2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-isopropyl-1H-pyrrole-2,4-dicarboxylate
• diethyl 3-propan-2-yl-1H-pyrrole-2,4-dicarboxylate
• diethyl 3-isopropyl-pyrrole-2,4-dicarboxylate
• 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate
• BBB74438
• PB29585
• CS-0054678
• P10674
• 651744-38-6
• DTXSID60672242
• Diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate
• AKOS015901445
• 2,4-DIETHYL 3-ISOPROPYL-1H-PYRROLE-2,4-DICARBOXYLATE
• 3-(1-methylethyl)pyrrole-2,4-dicarboxylic acid diethyl ester
• DB-264778
• DKOOELBWISYCSN-UHFFFAOYSA-N
• SCHEMBL1683438

• MDL： MFCD09037982
• Inchi： 1S/C13H19NO4/c1-5-17-12(15)9-7-14-11(10(9)8(3)4)13(16)18-6-2/h7-8,14H,5-6H2,1-4H3
• InChI Key： DKOOELBWISYCSN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C(=O)OCC)=CN1)C(C)C)=O

Computed Properties

• Exact Mass: 253.13100
• Monoisotopic Mass: 253.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.118
• Boiling Point: 397.144 °C at 760 mmHg
• Flash Point: 193.986 °C
• PSA: 68.39000
• LogP: 2.49150

Additional information on 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate

Comprehensive Overview of 2,4-Diethyl 3-(Propan-2-yl)-1H-Pyrrole-2,4-dicarboxylate (CAS No. 651744-38-6)

2,4-Diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate (CAS No. 651744-38-6) is a specialized organic compound belonging to the pyrrole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound features a unique dicarboxylate structure, which enhances its reactivity and utility in synthetic chemistry. With the growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring derivatives like this for their potential in catalysis and bioactive molecule design.

The molecular structure of 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate incorporates ethyl and isopropyl substituents, which influence its physical and chemical properties. These modifications make it a valuable intermediate in the synthesis of complex organic frameworks, particularly in the development of functional materials and drug candidates. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies, where their structural versatility can be leveraged to target specific biological pathways.

In the context of industrial applications, this compound has garnered attention for its role in advanced material synthesis, including organic electronics and photovoltaic devices. Its electron-rich pyrrole core makes it a candidate for designing conductive polymers and light-harvesting systems, aligning with the global push toward renewable energy solutions. Additionally, its derivatives are being investigated for antioxidant and anti-inflammatory properties, addressing the rising demand for natural product-inspired therapeutics.

From a synthetic chemistry perspective, the compound's ester functionalities offer flexibility for further derivatization, enabling the creation of custom-tailored molecules for niche applications. Researchers are also exploring its use in multicomponent reactions, a hot topic in modern organic synthesis due to its efficiency and atom economy. Questions like "How can pyrrole derivatives improve drug bioavailability?" or "What are the latest breakthroughs in heterocyclic compound synthesis?" frequently appear in scientific forums and search engine queries, reflecting the compound's relevance in contemporary research.

Environmental and safety considerations are paramount when working with 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate. While it is not classified as hazardous, proper handling protocols are essential to ensure laboratory safety and regulatory compliance. The compound's stability under various conditions is a subject of ongoing study, particularly in the context of storage optimization and scalable production—key concerns for industrial manufacturers and academic researchers alike.

In summary, 2,4-diethyl 3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate (CAS No. 651744-38-6) represents a versatile and scientifically significant compound with broad potential across multiple disciplines. Its structural features and reactivity profile position it as a promising candidate for future innovations in medicinal chemistry, material science, and sustainable technology. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.